Cas no 259109-73-4 (N-benzyl-1-(2,4-dichlorophenyl)ethanamine)

N-benzyl-1-(2,4-dichlorophenyl)ethanamine structure
259109-73-4 structure
Product Name:N-benzyl-1-(2,4-dichlorophenyl)ethanamine
CAS No:259109-73-4
MF:C15H15Cl2N
MW:280.192301988602
CID:1424374
PubChem ID:2756620
Update Time:2025-04-20

N-benzyl-1-(2,4-dichlorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-1-(2,4-dichlorophenyl)ethanamine
    • Benzyl-[1-(2,4-dichlorophenyl)ethyl]amine
    • AC1MBTZO
    • N-benzyl-2,4-dichloro-α-methylbenzylamine
    • KB-200490
    • SureCN5270032
    • benzyl [1-(2,4-dichlorophenyl)ethyl]amine
    • AG-B-15275
    • CTK6G7868
    • A1-06072
    • DTXSID00373448
    • OQTBAOKCXSPYKE-UHFFFAOYSA-N
    • N-benzyl-2,4-dichloro-alpha-methylbenzylamine
    • 259109-73-4
    • SCHEMBL5270032
    • AKOS000225888
    • AKOS017273346
    • Inchi: 1S/C15H15Cl2N/c1-11(14-8-7-13(16)9-15(14)17)18-10-12-5-3-2-4-6-12/h2-9,11,18H,10H2,1H3
    • InChI Key: OQTBAOKCXSPYKE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C)NCC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 279.05800
  • Monoisotopic Mass: 279.0581549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 5.23510
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